Cas no 107946-68-9 (4-Chloro-3-pyrrolidin-1-yl-benzoic acid)

• Product Name: 4-Chloro-3-pyrrolidin-1-yl-benzoic acid
• CAS No: 107946-68-9
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD06740086
• CID: 1185055
• PubChem ID: 7148434
• Update Time: 2025-04-20

4-Chloro-3-pyrrolidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(1-pyrrolidinyl)-
• 4-chloro-3-pyrrolidin-1-ylbenzoic acid
• 4-CHLORO-3-PYRROLIDIN-1-YL-BENZOIC ACID
• 107946-68-9
• 4-chloro-3-(pyrrolidin-1-yl)benzoic acid
• AKOS000101325
• DTXSID80428086
• 4-chloro-3-(pyrrolidin-1-yl)benzoicacid
• 4-Chloro-3-pyrrolidin-1-yl-benzoic acid

• MDL： MFCD06740086
• Inchi： 1S/C11H12ClNO2/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： MJZZIRLKGSRLKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1N1CCCC1

Computed Properties

• Exact Mass: 225.05576
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

4-Chloro-3-pyrrolidin-1-yl-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines